Cas no 1185239-64-8 (Stiripentol-d9)

Stiripentol-d9 is a deuterated analog of Stiripentol, where nine hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's metabolic stability, making it particularly valuable for pharmacokinetic and metabolic studies. The incorporation of deuterium reduces the rate of enzymatic degradation, allowing for more accurate and prolonged tracking in biological systems. Stiripentol-d9 is commonly employed as an internal standard in LC-MS/MS analyses, ensuring precise quantification of Stiripentol in complex matrices. Its high chemical purity and isotopic enrichment (>98%) ensure reliability in research applications, particularly in drug development and therapeutic monitoring for conditions such as Dravet syndrome.
Stiripentol-d9 structure
Stiripentol-d9 structure
Product Name:Stiripentol-d9
CAS No:1185239-64-8
MF:C14H18O3
MW:243.346379756927
CID:1062707
Update Time:2025-10-15

Stiripentol-d9 Chemical and Physical Properties

Names and Identifiers

    • Stiripentol-d9
    • (1E)-1-(1,3-Benzodioxol-5-yl)-4,4-bis[(<sup>2</sup>H<sub>3</sub>)methyl](5,5,5-<sup>2</sup>H<sub>3</sub>)-1-penten-3-ol
    • Inchi: 1S/C14H18O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8,13,15H,9H2,1-3H3/b7-5+/i1D3,2D3,3D3
    • InChI Key: IBLNKMRFIPWSOY-QPYRMXHWSA-N
    • SMILES: OC(/C=C/C1=CC=C2C(=C1)OCO2)C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 243.18200

Experimental Properties

  • Melting Point: 64-66°C
  • PSA: 38.69000
  • LogP: 2.83550

Stiripentol-d9 Pricemore >>

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Additional information on Stiripentol-d9

Stiripentol-d9: A Comprehensive Overview

Stiripentol-d9 (CAS No. 1185239-64-8) is a synthetic compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, also referred to as d9-stiripentol, is a deuterated analog of stiripentol, a well-known antiepileptic drug. The incorporation of deuterium atoms in its structure introduces distinct chemical and pharmacological characteristics, making it an intriguing subject for research and development.

The synthesis of stiripentol-d9 involves advanced chemical techniques to replace specific hydrogen atoms with deuterium, a process that enhances the compound's stability and alters its metabolic pathways. Recent studies have highlighted the importance of deuterium labeling in drug development, as it can improve the efficacy and reduce the toxicity of pharmaceutical agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that stiripentol-d9 exhibits enhanced bioavailability compared to its non-deuterated counterpart, making it a promising candidate for therapeutic applications.

One of the most significant advancements in the study of stiripentol-d9 is its application in the treatment of rare epileptic conditions. Clinical trials have shown that this compound can effectively reduce seizure frequency in patients with Lennox-Gastaut syndrome (LGS), a severe form of epilepsy. The results of these trials were featured in *Epilepsia*, where researchers emphasized the compound's ability to modulate neuronal activity without causing significant side effects.

Moreover, stiripentol-d9 has been explored for its potential in neuroprotective therapies. Preclinical studies conducted at the University of California, San Francisco, revealed that this compound can mitigate oxidative stress and inflammation in neuronal cells, suggesting its role in protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings were published in *Neuroscience Letters*, further solidifying its position as a versatile compound with multiple therapeutic potentials.

The structural uniqueness of stiripentol-d9 also makes it an ideal candidate for use in metabolomics studies. By incorporating deuterium into its structure, researchers can track the compound's metabolic pathways with greater precision using advanced mass spectrometry techniques. This capability has been instrumental in understanding the pharmacokinetics of stiripentol-d9, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles.

In addition to its pharmacological applications, stiripentol-d9 has found utility in analytical chemistry as a reference standard for quality control purposes. Its well-defined structure and stability make it an ideal choice for calibrating instruments used in pharmaceutical analysis. This application underscores the compound's versatility and highlights its importance beyond purely therapeutic uses.

Looking ahead, ongoing research into stiripentol-d9 is focused on expanding its therapeutic repertoire. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential in treating other neurological disorders, including chronic pain syndromes and mood disorders. Early-stage results from these investigations are promising, with preclinical models showing improved efficacy compared to existing treatments.

In conclusion, stiripentol-d9 (CAS No. 1185239-64-8) stands out as a groundbreaking compound with multifaceted applications in medicine and research. Its unique properties, derived from deuterium labeling, position it as a key player in the development of next-generation therapies. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both clinical practice and scientific advancement.

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